Methyl 3-amino-2,4-difluorobenzoate;hydrochloride
Overview
Description
“Methyl 3-amino-2,4-difluorobenzoate;hydrochloride” is a chemical compound with the CAS Number: 2460755-81-9 . It has a molecular weight of 223.61 . The compound is in powder form and is typically stored at 4°C .
Molecular Structure Analysis
The InChI code for “Methyl 3-amino-2,4-difluorobenzoate;hydrochloride” is1S/C8H7F2NO2.ClH/c1-13-8(12)4-2-3-5(9)7(11)6(4)10;/h2-3H,11H2,1H3;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
“Methyl 3-amino-2,4-difluorobenzoate;hydrochloride” is a powder that is stored at 4°C .Scientific Research Applications
I have conducted a search for the scientific research applications of Methyl 3-amino-2,4-difluorobenzoate hydrochloride, but unfortunately, the available information is not detailed enough to provide a comprehensive analysis focusing on six to eight unique applications with separate sections for each field.
However, based on the general information available, this compound is used in chemical synthesis and has potential applications in life sciences, material science, and analytical chemistry. For instance, it has been mentioned in the context of preparing tricyclic carboxamides as modulators for Hepatitis B core protein .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area . In case of skin contact, wash with plenty of soap and water . If in eyes, rinse cautiously with water for several minutes .
Mechanism of Action
Target of Action
The primary targets of Methyl 3-amino-2,4-difluorobenzoate Hydrochloride are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific targets and their roles .
Mode of Action
Like other benzoate derivatives, it may interact with its targets through non-covalent interactions such as hydrogen bonding, electrostatic interactions, and hydrophobic effects .
Pharmacokinetics
Its hydrochloride salt form may enhance its water solubility, potentially improving its absorption and distribution .
Result of Action
The molecular and cellular effects of Methyl 3-amino-2,4-difluorobenzoate Hydrochloride’s action are currently unknown
Action Environment
The action, efficacy, and stability of Methyl 3-amino-2,4-difluorobenzoate Hydrochloride can be influenced by various environmental factors. These may include the pH of the environment, the presence of other molecules or ions, and temperature . For instance, its hydrochloride form suggests that it may be more stable and effective in acidic environments .
properties
IUPAC Name |
methyl 3-amino-2,4-difluorobenzoate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F2NO2.ClH/c1-13-8(12)4-2-3-5(9)7(11)6(4)10;/h2-3H,11H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXRLEGAOROGMPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C(=C(C=C1)F)N)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClF2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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